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Compound of Interest

Compound Name: GBR 12783

Cat. No.: B1139405 Get Quote

Essential Safety and Handling Guide for GBR
12783
This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for laboratory personnel, including researchers, scientists, and drug

development professionals, who handle GBR 12783. Our commitment is to furnish

comprehensive safety information that extends beyond the product itself, fostering a culture of

safety and trust.

Personal Protective Equipment (PPE)
Adherence to proper PPE protocols is the first line of defense against potential exposure. The

following table summarizes the required PPE for handling GBR 12783.
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PPE Category Specific Requirements Rationale

Hand Protection
Double gloving with nitrile

gloves.

Prevents skin contact and

absorption.

Eye Protection
Chemical safety goggles or a

face shield.

Protects eyes from splashes or

aerosols.

Body Protection
A fully buttoned lab coat or a

disposable gown.

Minimizes contamination of

personal clothing.

Respiratory Protection

Use in a well-ventilated area. A

NIOSH-approved respirator

may be necessary for handling

large quantities or if there is a

risk of aerosolization.

Prevents inhalation of the

compound.

Operational and Disposal Plans
Handling and Storage:

Preparation: GBR 12783 should be handled in a designated area, such as a chemical fume

hood, to minimize inhalation exposure.

Storage: Store in a tightly sealed container in a cool, dry, and well-ventilated area, away from

incompatible materials.

Spills: In the event of a spill, evacuate the area and wear appropriate PPE. Absorb the spill

with an inert material (e.g., vermiculite, sand) and place it in a sealed container for disposal.

Disposal Plan:

Dispose of GBR 12783 and any contaminated materials in accordance with all applicable

federal, state, and local regulations. It is recommended to use a licensed professional waste

disposal service. Do not dispose of down the drain or with general office trash.
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The following table summarizes key quantitative data related to the bioactivity of GBR 12783,

which informs its potential potency and handling considerations.

Parameter Value Species
Assay

Condition
Reference

IC₅₀ (Dopamine

Uptake

Inhibition)

1.8 nM Rat
Striatal

Synaptosomes
[1]

IC₅₀ (Dopamine

Uptake

Inhibition)

1.2 nM Mouse
Striatal

Synaptosomes
[1]

ID₅₀ (Dopamine

Uptake

Inhibition)

8.1 mg/kg Rat in vivo

Experimental Protocols
In Vitro Dopamine Uptake Inhibition Assay:

Preparation of Synaptosomes: Striatal tissue from rats or mice is homogenized in a sucrose

solution and centrifuged to isolate the synaptosomal fraction.

Incubation: Synaptosomes are pre-incubated with varying concentrations of GBR 12783.

Dopamine Uptake: ³H-dopamine is added to the synaptosome suspension, and the mixture

is incubated.

Termination: The uptake is terminated by rapid filtration.

Quantification: The amount of ³H-dopamine taken up by the synaptosomes is measured

using a scintillation counter.

Data Analysis: The IC₅₀ value is calculated by plotting the percentage of inhibition against

the concentration of GBR 12783.[1]
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Mechanism of Action: Dopamine Reuptake
Inhibition
GBR 12783 is a selective dopamine reuptake inhibitor. It binds to the dopamine transporter

(DAT) on the presynaptic neuron, blocking the reabsorption of dopamine from the synaptic

cleft. This leads to an increased concentration and prolonged presence of dopamine in the

synapse, enhancing dopaminergic neurotransmission.

Mechanism of Action of GBR 12783

Dopamine Vesicle

Dopamine

Release

Dopamine Transporter (DAT)

Reuptake

Dopamine Receptor

Binds

Postsynaptic_Signal

Activates Signal

GBR 12783

Blocks

Click to download full resolution via product page

Caption: GBR 12783 blocks the dopamine transporter (DAT), increasing synaptic dopamine

levels.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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